BENGHE Foundational & Exploratory

Check Availability & Pricing

physical and chemical properties of
chromium(ll) oxalate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chromium oxalate

Cat. No.: B1241539

An In-depth Technical Guide to the Physical and Chemical Properties of Chromium(ll) Oxalate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chromium(ll) oxalate (CrC204) is an inorganic compound notable for its role as a potent
reducing agent and its thermal decomposition characteristics.[1] As a member of the chromous
salt family, it is recognized for its relative stability compared to other chromium(ll) compounds,
particularly in its hydrated forms.[1][2] This guide provides a comprehensive overview of the
physical and chemical properties of chromium(ll) oxalate, detailed experimental protocols for its
synthesis and analysis, and visual representations of key processes and relationships to
support research and development activities. The compound exists in anhydrous form as well
as hydrated forms, most commonly as the dihydrate (CrC204-2H20) and monohydrate
(CrC204-H20).[3][4][5]6]

Physical Properties

Chromium(ll) oxalate is typically a yellow-green powder or light green crystalline solid.[1][3][7]
The majority of its documented properties pertain to its hydrated forms, which are more stable
and commonly encountered.

Quantitative Physical Data
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The key physical properties of anhydrous and hydrated chromium(ll) oxalate are summarized

below.
Anhydrous Chromium(ll) .
. Chromium(ll)
Property Chromium(ll) Oxalate .
Oxalate Dihydrate
Oxalate Monohydrate
Molecular Formula CrC204[3] C2H2CrOs[4] C2HeCrOs[5]
Molar Mass 140.02 g/mol [3] 158.03 g/mol [4][8] 178.06 g/mol [5]
Yellow-Green Light Green
Appearance .
Powder[1][6] Crystalline Product[3]
Density 2.461 g/cm3[3] 2.468 g/cm3[1][4]
Solubility

The solubility of chromium(ll) oxalate is a critical parameter for its application and synthesis.
« Itis generally considered insoluble or sparingly soluble in cold water and alcohol.[1][4][9]
 Solubility increases in hot water and dilute acids.[1]

e One source reports a high solubility of 126 g/100 mL at 0 °C, which appears anomalous
compared to other reports and should be treated with caution.[3]

Chemical Properties

The chemistry of chromium(ll) oxalate is dominated by the reducing nature of the Cr2* ion and
its thermal decomposition behavior.

Quantitative Chemical Data
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Property Description

4.65 B.M. (for the dihydrate), suggesting a high-
Magnetic Moment spin octahedral coordination geometry without a
Cr-Cr bond.[3]

The hydrated form is considered the most stable

of the chromous salts and is not significantly
Stability oxidized by moist air.[1][2] However, the divalent

chromium ion is generally unstable and prone to

oxidation to the more stable trivalent state.[1]

Acts as an active reducing agent.[1] In acidic
Reactivity aqueous solutions, chromium(ll) has been

shown to reduce the oxalate ion to glycolate.[3]

Thermal Decomposition

The thermal decomposition of chromium(ll) oxalate is a multi-stage process.

o Dehydration: The dihydrate form loses its water of crystallization to become anhydrous
CrC204 when heated above 140 °C in an inert atmosphere.[3]

o Decomposition to Oxides: Upon further heating above 320 °C, the anhydrous compound
decomposes into a mixture of chromium oxides.[3]

o Atmosphere Dependence: The decomposition pathway is simpler in an inert atmosphere like
nitrogen, which can yield either the metal or a lower oxide.[10] In air, the process is more
complex and typically results in the formation of higher oxides.[10]

Experimental Protocols

Detailed methodologies are crucial for the consistent synthesis and characterization of
chromium(ll) oxalate.

Synthesis of Chromium(ll) Oxalate Dihydrate
(CrC204-2H20)
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This protocol is adapted from the method described by Nikumbh et al.[3]

Materials:

Chromium(ll) sulfate pentahydrate (CrSOa4-5H20)

Sodium oxalate (Naz2C20a)

Oxalic acid (H2C20a4)

Degassed deionized water

Procedure:

Prepare a degassed aqueous solution by boiling deionized water and then cooling it under
an inert atmosphere (e.g., nitrogen or argon).

 In the degassed water, dissolve chromium(ll) sulfate pentahydrate.

 In a separate container, prepare a solution of sodium oxalate and oxalic acid in degassed
water.

e Slowly add the oxalate solution to the chromium(ll) sulfate solution with constant stirring
under an inert atmosphere to prevent oxidation of the Cr(ll) ion.

o Alight green crystalline product, chromium(ll) oxalate dihydrate, will precipitate.

« Filter the precipitate, wash it with degassed water, and dry it under vacuum.

Characterization by Thermogravimetric Analysis (TGA)

This general protocol is based on standard methods for analyzing the thermal decomposition of
metal oxalates.[10]

Apparatus:
o Thermogravimetric Analyzer (TGA)

e Sample pans (e.g., alumina or platinum)
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» High-purity nitrogen and/or air for purge gas

Procedure:

Calibrate the TGA for temperature and mass according to the manufacturer's instructions.

e Place a small, accurately weighed sample (typically 5-10 mg) of chromium(ll) oxalate
dihydrate into a tared TGA sample pan.

e Place the sample pan in the TGA furnace.

e Purge the furnace with the desired atmosphere (e.g., nitrogen at a flow rate of 50-100
mL/min) for at least 30 minutes to ensure an inert environment.

» Heat the sample from ambient temperature to approximately 600 °C at a controlled rate
(e.g., 10 °C/min).

e Record the mass loss as a function of temperature.

o Analyze the resulting TGA curve to identify the temperatures of dehydration (loss of H20)
and decomposition (loss of CO and COz2 to form chromium oxides).

Visualizations
Experimental Workflow and Logical Relationships

The following diagrams illustrate the synthesis workflow, thermal decomposition pathway, and
the logical relationships between the properties and analysis of chromium(ll) oxalate.
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Reactant Preparation

CrSQ0a4-5H20 in Na2C204 + H2C204 in
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1241539?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

